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Compound of Interest

Compound Name: Indocyanine Green

Cat. No.: B1671883 Get Quote

Technical Support Center: Indocyanine Green
(ICG)
This guide provides researchers, scientists, and drug development professionals with best

practices for storing and handling Indocyanine green (ICG) powder. Below you will find

frequently asked questions (FAQs) and troubleshooting guides to address common issues

encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: How should I properly store unopened vials of ICG powder?

Unreconstituted ICG powder should be stored at controlled room temperature, between 20°C

to 25°C (68°F to 77°F).[1][2] It is crucial to keep the vials in their original packaging to protect

them from light.[3]

Q2: What is the recommended procedure for reconstituting ICG powder?

Under sterile conditions, ICG powder should be dissolved using the appropriate solvent.[4][5]

For most in vivo applications, Sterile Water for Injection (SWFI) is the recommended diluent.

For in vitro experiments, organic solvents like Dimethyl Sulfoxide (DMSO) or

Dimethylformamide (DMF) can be used. Always refer to the manufacturer's specific instructions
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for the correct volume of solvent to add. Gently shake the vial to ensure the powder is

completely dissolved.

Q3: How long is a reconstituted ICG solution stable?

Reconstituted ICG solutions are unstable and should be used promptly. For clinical and in vivo

use, it is recommended to use the solution within 6 hours of preparation. When diluted in water

and stored at 4°C in the dark, ICG can be stable for up to three days, though a 20% loss in

fluorescence intensity may occur. For optimal results, it is best to use the solution within one or

two days when stored under these conditions. Aqueous solutions stored at room temperature

should not be kept for more than one day.

Q4: What solvents can be used to dissolve ICG powder?

The choice of solvent depends on the intended application.

Sterile Water for Injection (SWFI): The standard for clinical and in vivo use.

Phosphate-Buffered Saline (PBS): The solubility of ICG in PBS (pH 7.2) is approximately 0.5

mg/mL.

Organic Solvents: For laboratory procedures, ICG is soluble in ethanol (~1 mg/mL), DMSO

(~10 mg/mL), and DMF (~10 mg/mL). When using organic solvents, it is recommended to

purge them with an inert gas.

Q5: What are the optimal excitation and emission wavelengths for ICG?

ICG exhibits excitation maxima between 750 nm and 800 nm, with an emission maximum at or

above 800 nm. The exact wavelengths can shift depending on the solvent and whether the ICG

is bound to plasma proteins.

Troubleshooting Guide
This section addresses common problems encountered during ICG-based experiments.

Problem 1: Weak or No Fluorescence Signal
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A weak or absent ICG signal can arise from several factors. Follow this workflow to identify and

resolve the issue.
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Troubleshooting workflow for a weak or nonexistent ICG signal.

ICG Preparation: Ensure the ICG was reconstituted correctly and used within its stability

window. ICG is unstable in aqueous solutions and should be used within 6 hours. If the

solution is old, prepare a fresh batch.

Concentration: The concentration of ICG may be too low. It's important to titrate the

concentration to find the optimal balance for your specific application.

Storage: Improper storage of the ICG powder can lead to degradation. Ensure it was stored

in a light-resistant container at the correct temperature.

Imaging Parameters: The settings on your imaging system may need adjustment. Increase

the gain or exposure time to enhance signal detection.

Problem 2: High Background Fluorescence

High background can obscure the specific ICG signal, leading to poor image contrast.

Optimize ICG Concentration and Incubation Time: Excessive ICG concentration or prolonged

incubation can cause non-specific binding. Titrate these parameters to find the best signal-

to-noise ratio.

Washing Steps: Ensure sufficient washing steps are performed after ICG incubation to

remove any unbound dye. The number and duration of washes will depend on the sample

type.

Choice of Solvent: The solvent used can affect ICG's aggregation state and background

binding. Consider if an alternative solvent is appropriate for your experiment.

Imaging Parameters: Adjust the gain and offset on your imaging system to minimize

background noise.

Problem 3: Rapid Signal Fading (Photobleaching)

ICG is susceptible to photodegradation, which can cause the signal to fade quickly during

imaging.
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Reduce Excitation Light Intensity: Use the lowest possible laser power or lamp intensity that

still provides a detectable signal.

Minimize Exposure Time: Limit the sample's exposure to light by using shorter camera

exposure times or by only illuminating the sample during image acquisition.

Data Summary Tables
Table 1: Solubility of Indocyanine Green in Various Solvents

Solvent Approximate Solubility Reference

Dimethyl Sulfoxide (DMSO) ~10 mg/mL

Dimethylformamide (DMF) ~10 mg/mL

Ethanol ~1 mg/mL

PBS (pH 7.2) ~0.5 mg/mL

Table 2: Stability of Reconstituted Indocyanine Green Solutions
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Storage Condition
Duration of
Stability

Notes Reference

Diluted in water, 4°C,

in the dark
Up to 3 days

~20% loss of

fluorescence intensity.

Recommended use

within 1-2 days.

Room Temperature

(Aqueous)

Not recommended for

more than 1 day

Significant

degradation can

occur.

Clinical/In Vivo Use Within 6 hours

Standard

recommendation for

reconstituted solutions

for injection.

37°C in whole blood,

light exposure
Stable for 5 hours

Relevant for in vivo

blood-related studies.

Experimental Protocols
Protocol 1: Reconstitution of ICG Powder for In Vivo Imaging

This protocol describes the reconstitution of a 25 mg vial of ICG powder to a final concentration

of 2.5 mg/mL.

Aseptic Preparation: Perform all steps under sterile conditions in a laminar flow hood.

Inspect Vial: Before use, visually inspect the vial of lyophilized ICG powder. It should be a

green powder. Note that the powder may cling to the vial or appear lumpy due to the freeze-

drying process.

Add Solvent: Using a sterile syringe, add 10 mL of Sterile Water for Injection (SWFI) to the

25 mg vial of ICG. This will result in a concentration of 2.5 mg/mL.

Dissolve Powder: Gently shake the vial until the powder is completely dissolved. The

resulting solution should be a clear, green liquid.
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Inspect Solution: Visually inspect the reconstituted solution for any particulate matter. If a

precipitate is present, do not use the solution and discard the vial.

Use Promptly: Use the prepared solution within 6 hours of reconstitution. Discard any

unused portion.

Workflow for the reconstitution of ICG powder for in vivo use.

Protocol 2: Quality Control of ICG Solution using UV-Vis Spectrophotometry

This protocol provides a basic method to check for ICG degradation by monitoring its

absorbance spectrum.

Prepare a Stock Solution: Reconstitute ICG in the desired solvent (e.g., water, DMSO) to a

known concentration (e.g., 1 mg/mL).

Dilute the Solution: Prepare a dilution of the stock solution in the same solvent to a

concentration that falls within the linear range of the spectrophotometer (typically in the

µg/mL range).

Acquire Spectrum: Measure the absorbance spectrum of the diluted solution from 600 nm to

900 nm using a UV-Vis spectrophotometer. Use the pure solvent as a blank.

Analyze Peak Absorbance: A fresh, high-quality ICG solution should exhibit a peak spectral

absorption around 780-800 nm.

Monitor for Degradation: Degradation of ICG can lead to a decrease in the peak absorbance

and a potential shift in the peak wavelength. Comparing the spectrum of a freshly prepared

solution to one that has been stored can indicate the degree of degradation. High-

Performance Liquid Chromatography (HPLC) can also be used for a more detailed analysis

of impurities and degradation products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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